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Compound of Interest

Compound Name: 1,2-Bis(triethoxysilyl)ethane

Cat. No.: B100286 Get Quote

An In-depth Technical Guide to the Safety and Handling of 1,2-Bis(triethoxysilyl)ethane

This technical guide provides comprehensive safety and handling information for 1,2-
bis(triethoxysilyl)ethane (CAS Number: 16068-37-4), intended for researchers, scientists,

and professionals in drug development and other scientific fields. This document outlines the

material's hazards, safe handling procedures, emergency responses, and disposal

considerations.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1,2-bis(triethoxysilyl)ethane is

presented in the table below. This information is critical for understanding its behavior under

various laboratory conditions.
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Property Value

Molecular Formula C14H34O6Si2

Molecular Weight 354.59 g/mol [1]

Physical State Liquid[2][3]

Appearance Colorless[3]

Boiling Point 119 °C[1][3]

Flash Point 113 °C (235.4 °F) - closed cup[1][3]

Specific Gravity 0.958 g/cm³[3]

Refractive Index n20/D 1.411 (lit.)[1]

Toxicological Data
1,2-Bis(triethoxysilyl)ethane is classified as toxic if swallowed and harmful in contact with

skin.[2][4][5] It also causes serious eye irritation.[4][5] Chronic exposure may have effects on

the central nervous system due to the liberation of ethanol upon contact with water.[2][5][6]

Toxicity
Endpoint

Species Route Value Classification

LD50 Rat Oral 161 mg/kg[2][6]
Acute Toxicity 3

(Oral)[2]

LD50 Rabbit Dermal 1971 mg/kg[2][6]
Acute Toxicity 4

(Dermal)[2]

Eye Irritation - - -
Causes serious

eye irritation[4][5]

Hazard Identification and Classification
This substance is classified as hazardous according to GHS/CLP regulations. The primary

hazards are acute toxicity and eye irritation.
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Hazard Class Hazard Statement Signal Word Hazard Pictogram

Acute Toxicity, Oral

(Category 3)

H301: Toxic if

swallowed[4][5]
Danger

GHS06 (Skull and

crossbones)[2][4]

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin[4][5]
Danger

GHS06 (Skull and

crossbones)[2][4]

Serious Eye Irritation

(Category 2)

H319: Causes serious

eye irritation[4][5]
Danger -

Safety and Handling Precautions
Adherence to strict safety protocols is mandatory when handling 1,2-bis(triethoxysilyl)ethane
to minimize exposure and ensure a safe working environment.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[4][5][6]

Local exhaust ventilation should be provided to prevent the formation and accumulation of

vapors.[2][5][6]

Emergency eye wash fountains and safety showers must be readily available in the

immediate vicinity of any potential exposure.[2][4][5][6]

Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face Protection
Chemical goggles. Contact lenses should not be

worn.[2][6]

Skin Protection

Neoprene or nitrile rubber gloves.[2][6] Wear

suitable protective clothing to prevent skin

contact.[2][6]

Respiratory Protection

If inhalation of vapors is possible, a NIOSH-

certified organic vapor respirator is

recommended.[2][4][5]

Hygiene Measures
Wash hands thoroughly after handling the substance.[2][3][4][5]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[2][3][4][5]

Contaminated clothing should be removed and washed before reuse.[2][4][5][6]

Storage and Disposal
Proper storage and disposal are crucial to prevent accidents and environmental contamination.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3][4][5][6]

Store away from heat, sparks, and open flames.[4][5] Incompatible materials include

oxidizing agents.[2][4][5][6] The material is stable in sealed containers.[2][4][5] It

decomposes slowly in contact with moist air or water, liberating ethanol.[4][5]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[4][5] Incineration is a recommended disposal method.[4][5] Do not

dispose of waste into sewers.[4][5] Avoid release to the environment.[4][5]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.
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Emergency Situation First-Aid Measures

If Swallowed

Immediately call a doctor.[4][5] Rinse mouth.[2]

[5] Do NOT induce vomiting.[3] This product

reacts with water in the stomach to form

ethanol.[2]

If on Skin

Wash with plenty of soap and water.[4][5] Take

off contaminated clothing and wash it before

reuse.[2][5]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[2][5] If eye irritation

persists, get medical advice/attention.[2][5]

If Inhaled

May cause irritation to the respiratory tract.[2][4]

[5][6] Remove to fresh air. If not breathing, give

artificial respiration.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, water fog, alcohol-resistant foam, carbon dioxide,

and dry chemical.[2][4][5][6]

Unsuitable Extinguishing Media: Do not use straight streams of water.[4][6]

Specific Hazards: Irritating fumes and organic acid vapors may develop when the material is

exposed to elevated temperatures or open flame.[2][4][5][6]

Protective Equipment: Firefighters should wear proper protective equipment, including

respiratory protection.[2][4][5][6]

Accidental Release Measures
Personal Precautions: Evacuate unnecessary personnel.[2][4][5] Wear appropriate personal

protective equipment as described in Section 4.2.[2][4]

Environmental Precautions: Prevent entry into sewers and public waters.[2][4][5]
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Methods for Cleaning Up: Contain any spills with dikes or absorbents to prevent migration.[2]

[4][5] Clean up spills as soon as possible using an absorbent material to collect it.[2][4][5]

Experimental Protocols
The toxicological data presented in this guide are typically generated following standardized

test guidelines, such as those established by the Organisation for Economic Co-operation and

Development (OECD). Below are representative methodologies for the key toxicological

assessments.

Acute Oral Toxicity (Representative Method based on
OECD Guideline 423)

Principle: The substance is administered orally to a group of fasted animals at a single dose

level. The absence or presence of mortality in this group determines the next step.

Animal Selection: Healthy, young adult rats are typically used.[7] Animals are fasted

overnight prior to dosing.[8]

Dose Administration: The test substance is administered by gavage using a stomach tube or

a suitable intubation cannula.[9]

Observations: Animals are observed for mortality, clinical signs of toxicity (such as changes

in skin, fur, eyes, and behavior), and body weight changes for up to 14 days.[7]

Pathology: A gross necropsy is performed on all animals at the end of the study.[8]

Data Analysis: The LD50 is estimated based on the mortality observed at different dose

levels.

Acute Dermal Toxicity (Representative Method based on
OECD Guideline 402)

Principle: The test substance is applied to the skin of experimental animals in a single dose.

Animal Selection: Young adult rats are commonly used.[10] The fur is clipped from the dorsal

area of the trunk 24 hours before the test.[11]
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Dose Administration: The substance is applied to an area of at least 10% of the body surface

and held in contact with the skin with a porous gauze dressing for 24 hours.[10][12]

Observations: Animals are observed for mortality and signs of toxicity for 14 days.[10] The

application site is also examined for local skin reactions.[12]

Data Analysis: The dermal LD50 is determined based on the observed mortality.

Acute Eye Irritation/Corrosion (Representative Method
based on OECD Guideline 405)

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of

an experimental animal.[5] The untreated eye serves as a control.[5]

Animal Selection: Healthy adult albino rabbits are the preferred species.[3]

Procedure: The eye is examined at 1, 24, 48, and 72 hours after application.[5] The degree

of eye irritation is evaluated by scoring lesions of the cornea, iris, and conjunctiva.[6]

Observations: The reversibility of any observed effects is also assessed for up to 21 days.[3]

Data Analysis: The scores for ocular lesions are used to classify the irritancy potential of the

substance.

Diagrams
Safety and Handling Precaution Hierarchy
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Safety & Handling Precautions for 1,2-Bis(triethoxysilyl)ethane

Engineering Controls Personal Protective Equipment (PPE) Hygiene Measures

Engineering Controls

Personal Protective Equipment (PPE)

Hygiene Measures

Chemical Fume Hood Local Exhaust Ventilation Emergency Eyewash & Shower Chemical Goggles Nitrile/Neoprene Gloves Protective Clothing Organic Vapor Respirator Wash Hands Thoroughly No Eating/Drinking/Smoking Wash Contaminated Clothing

Generalized Acute Toxicity Testing Workflow

Data Collection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b100286?utm_src=pdf-custom-synthesis
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0221-0002/attachment_15.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.ivami.com/en/biological-evaluation-of-medical-devices-medical-devices/5910-140-in-vivo-eye-irritation-serious-eye-damage-test
https://www.nucro-technics.com/services/toxicology/oecd-405-acute-eye-irritation-corrosion/
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.agc-chemicals.com/file.jsp?id=file/6-2FTOH-6.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa_870r_1100.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/docs/acutetox_docs/udpproc/udpfin01/append/appi.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_16.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa-870-1200.pdf
https://www.slideshare.net/slideshow/acute-dermal-toxicity-studies/222352312
https://www.benchchem.com/product/b100286#safety-and-handling-precautions-for-1-2-bis-triethoxysilyl-ethane
https://www.benchchem.com/product/b100286#safety-and-handling-precautions-for-1-2-bis-triethoxysilyl-ethane
https://www.benchchem.com/product/b100286#safety-and-handling-precautions-for-1-2-bis-triethoxysilyl-ethane
https://www.benchchem.com/product/b100286#safety-and-handling-precautions-for-1-2-bis-triethoxysilyl-ethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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